Cas no 2227899-09-2 (tert-butyl N-{5-bromo-2-(2R)-2-hydroxypropylphenyl}carbamate)

• Product Name: tert-butyl N-{5-bromo-2-(2R)-2-hydroxypropylphenyl}carbamate
• CAS No: 2227899-09-2
• MF: C₁₄H₂₀BrNO₃
• MW: 330.217503547668
• CID: 5962028
• PubChem ID: 165965843
• Update Time: 2025-11-05

tert-butyl N-{5-bromo-2-(2R)-2-hydroxypropylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{5-bromo-2-(2R)-2-hydroxypropylphenyl}carbamate
• 2227899-09-2
• tert-butyl N-{5-bromo-2-[(2R)-2-hydroxypropyl]phenyl}carbamate
• EN300-1888367

• Inchi： 1S/C14H20BrNO3/c1-9(17)7-10-5-6-11(15)8-12(10)16-13(18)19-14(2,3)4/h5-6,8-9,17H,7H2,1-4H3,(H,16,18)/t9-/m1/s1
• InChI Key： YHEWQVBYMYLNAW-SECBINFHSA-N
• SMILES： BrC1C=CC(=C(C=1)NC(=O)OC(C)(C)C)C[C@@H](C)O

Computed Properties

• Exact Mass: 329.06266g/mol
• Monoisotopic Mass: 329.06266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-{5-bromo-2-(2R)-2-hydroxypropylphenyl}carbamate

Comprehensive Guide to tert-butyl N-{5-bromo-2-(2R)-2-hydroxypropylphenyl}carbamate (CAS No. 2227899-09-2)

tert-butyl N-{5-bromo-2-(2R)-2-hydroxypropylphenyl}carbamate (CAS No. 2227899-09-2) is a specialized organic compound widely recognized in pharmaceutical and chemical research. This compound features a unique bromo-substituted phenyl ring and a hydroxypropyl group, making it a valuable intermediate in drug synthesis. Researchers and industry professionals frequently search for this compound due to its applications in chiral synthesis and medicinal chemistry.

The molecular structure of tert-butyl N-{5-bromo-2-(2R)-2-hydroxypropylphenyl}carbamate includes a tert-butyl carbamate group, which enhances its stability and reactivity in various chemical reactions. This characteristic is particularly useful in the development of small-molecule drugs and biologically active compounds. The presence of the bromo substituent also allows for further functionalization, making it a versatile building block in organic synthesis.

In recent years, the demand for chiral intermediates like tert-butyl N-{5-bromo-2-(2R)-2-hydroxypropylphenyl}carbamate has surged, driven by advancements in asymmetric synthesis and drug discovery. This compound is often utilized in the preparation of pharmaceutical candidates targeting neurological and inflammatory diseases. Its role in stereoselective reactions has made it a topic of interest in academic and industrial research.

From a market perspective, tert-butyl N-{5-bromo-2-(2R)-2-hydroxypropylphenyl}carbamate is gaining traction due to its compatibility with modern green chemistry principles. Researchers are exploring eco-friendly synthesis routes to produce this compound, aligning with global trends toward sustainable chemistry. This focus on sustainability has increased its visibility in scientific literature and patent filings.

Another key application of tert-butyl N-{5-bromo-2-(2R)-2-hydroxypropylphenyl}carbamate is in the field of protease inhibitors. Its structural features make it a promising candidate for designing inhibitors that target specific enzymes involved in disease pathways. This has led to its inclusion in high-throughput screening libraries used by pharmaceutical companies and biotech firms.

For those sourcing tert-butyl N-{5-bromo-2-(2R)-2-hydroxypropylphenyl}carbamate, it is essential to consider its storage conditions and handling protocols. The compound should be stored in a cool, dry environment to maintain its stability. Proper safety measures, such as the use of personal protective equipment (PPE), are recommended during handling to ensure compliance with laboratory safety standards.

In summary, tert-butyl N-{5-bromo-2-(2R)-2-hydroxypropylphenyl}carbamate (CAS No. 2227899-09-2) is a multifaceted compound with significant applications in drug development and chemical research. Its unique structural attributes and compatibility with green chemistry initiatives make it a valuable asset for researchers and manufacturers alike. As the demand for chiral intermediates continues to grow, this compound is poised to play a pivotal role in the future of pharmaceutical innovation.